Cas no 147497-33-4 (1(2H)-Isoquinolinone, 6-bromo-3,4-dihydro-2-(3-phenylpropyl)-)

1(2H)-Isoquinolinone, 6-bromo-3,4-dihydro-2-(3-phenylpropyl)- structure
147497-33-4 structure
Product Name:1(2H)-Isoquinolinone, 6-bromo-3,4-dihydro-2-(3-phenylpropyl)-
CAS No:147497-33-4
MF:C18H18BrNO
MW:344.245624065399
CID:1323520
PubChem ID:18963907
Update Time:2025-04-20

1(2H)-Isoquinolinone, 6-bromo-3,4-dihydro-2-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 6-bromo-3,4-dihydro-2-(3-phenylpropyl)-
    • 147497-33-4
    • SDSMVENTHGTLKJ-UHFFFAOYSA-N
    • 2-(3-phenylpropyl)-6-bromo-1-oxo-1,2,3,4-tetrahydroisoquinoline
    • 2-(3-phenylpropyl)-6-bromo-1-oxo-1,2,3,4tetrahydroisoquinoline
    • 6-Bromo-3,4-dihydro-2-(3-phenylpropyl)-1(2H)-isoquinolinone
    • SCHEMBL8543075
    • DTXSID801189598
    • Inchi: 1S/C18H18BrNO/c19-16-8-9-17-15(13-16)10-12-20(18(17)21)11-4-7-14-5-2-1-3-6-14/h1-3,5-6,8-9,13H,4,7,10-12H2
    • InChI Key: SDSMVENTHGTLKJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(N(CCCC3C=CC=CC=3)CCC=2C=1)=O

Computed Properties

  • Exact Mass: 343.05724
  • Monoisotopic Mass: 343.05718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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